Cas no 359013-55-1 (L-Serine, glycyl-L-threonyl-L-leucyl-L-valyl-L-threonyl-L-valyl-L-seryl-)

L-Serine, glycyl-L-threonyl-L-leucyl-L-valyl-L-threonyl-L-valyl-L-seryl- structure
359013-55-1 structure
Product Name:L-Serine, glycyl-L-threonyl-L-leucyl-L-valyl-L-threonyl-L-valyl-L-seryl-
CAS No:359013-55-1
MF:C32H58N8O13
MW:762.848728656769
CID:1477634
PubChem ID:11592968
Update Time:2025-04-21

L-Serine, glycyl-L-threonyl-L-leucyl-L-valyl-L-threonyl-L-valyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine, glycyl-L-threonyl-L-leucyl-L-valyl-L-threonyl-L-valyl-L-seryl-
    • 359013-55-1
    • DTXSID10469088
    • Inchi: 1S/C32H58N8O13/c1-13(2)9-18(34-30(50)24(16(7)43)37-21(45)10-33)26(46)38-23(15(5)6)29(49)40-25(17(8)44)31(51)39-22(14(3)4)28(48)35-19(11-41)27(47)36-20(12-42)32(52)53/h13-20,22-25,41-44H,9-12,33H2,1-8H3,(H,34,50)(H,35,48)(H,36,47)(H,37,45)(H,38,46)(H,39,51)(H,40,49)(H,52,53)/t16-,17-,18+,19+,20+,22+,23+,24+,25+/m1/s1
    • InChI Key: SDYYHYNZEMOWFZ-GJOZMKQCSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@H]([C@@H](C)O)NC(CN)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CO)=O)C(C)C)=O)[C@@H](C)O)=O)C(C)C

Computed Properties

  • Exact Mass: 762.41264
  • Monoisotopic Mass: 762.41233393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 23
  • Complexity: 1280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.3
  • Topological Polar Surface Area: 348Ų

Experimental Properties

  • PSA: 347.94
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